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Compound of Interest

Compound Name: Tetraoctylammonium nitrate

CAS No.: 33734-52-0

Cat. No.: B1612603

Get Quote

Executive Summary
Tetraoctylammonium nitrate (TOAN) is a quaternary ammonium salt acting as a powerful

liquid anion exchanger. Unlike tertiary amines (e.g., TOA), TOAN retains its positive charge

across the entire pH range, making it effective for extracting anionic metal complexes from both

acidic and neutral media.

This guide details the preparation of TOAN from its commercial precursor

(Tetraoctylammonium bromide) and provides validated protocols for two distinct applications:

Nuclear Fuel Cycle: Extraction of Uranyl Nitrate from nitric acid media.[1]

Precious Metal Recovery: Recovery of Gold(III) from chloride media.[2]

Chemical Basis & Mechanism[5]
The Extractant Profile[4]
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IUPAC Name: Tetraoctylammonium nitrate[3]

Structure: Symmetrical quaternary ammonium cation

paired with a nitrate anion

.[3]

Role: Liquid Anion Exchanger.

Key Advantage: The symmetrical octyl chains provide high lipophilicity, preventing the

extractant from partitioning into the aqueous phase, while the nitrate counter-ion ensures

compatibility with nitrate-based lixiviants (common in hydrometallurgy).

Mechanism of Action
The extraction proceeds via an Ion Exchange Mechanism. The metal ion in the aqueous phase

must first form an anionic complex (e.g., with nitrate or chloride ions). The TOAN molecule at

the liquid-liquid interface exchanges its nitrate anion for the metal anionic complex.

General Equation:

(Note: Overbar denotes organic phase species)

Mechanistic Visualization
The following diagram illustrates the interface dynamics during the extraction of a metal

complex (

).
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Figure 1: Interfacial anion exchange mechanism.[3] The lipophilic quaternary ammonium cation

acts as a shuttle, pulling the anionic metal complex into the organic phase while releasing a

nitrate ion.

Preparation of Tetraoctylammonium Nitrate (TOAN)
Critical Note: TOAN is rarely sold directly due to hygroscopicity. It is standard practice to

purchase Tetraoctylammonium Bromide (TOAB) and convert it in situ.

Protocol A: Conversion of TOAB to TOAN
Objective: Replace the Bromide (
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) counter-ion with Nitrate (

) to prevent halide contamination in nitrate-based extraction systems.[3]

Reagents:

Tetraoctylammonium Bromide (TOAB), 98% purity.

Diluent: Toluene (analytical grade) or n-Dodecane (with 5% 1-Octanol as a phase modifier).

[3]

Conditioning Acid: 4 M Nitric Acid (

).

Step-by-Step Procedure:

Dissolution: Dissolve 5.5 g of TOAB (approx. 10 mmol) in 100 mL of the chosen diluent to

create a 0.1 M solution.

First Contact: In a separatory funnel, combine the organic solution with an equal volume (1:1

ratio) of 4 M

.

Equilibration: Shake vigorously for 5 minutes. The high concentration of nitrate drives the

equilibrium, displacing bromide.

Reaction:

Phase Separation: Allow phases to settle (approx. 10 mins). Discard the aqueous (bottom)

phase containing

and excess

.

Repeat: Repeat steps 2-4 three times. This ensures >99.9% conversion to the nitrate form.

Final Wash: Wash the organic phase once with dilute
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(0.1 M) to remove entrained bulk acid.

Storage: The resulting organic phase contains active TOAN and is ready for use.

Application Case 1: Uranium(VI) Extraction
Context: Recovery of Uranium from spent fuel or analytical samples in nitric acid media.

Uranium forms anionic nitrate complexes (

) at high acid concentrations.[3]

Experimental Conditions
Aqueous Feed:

(1000 ppm) in 3M - 6M

.[3]

Organic Phase: 0.1 M TOAN in Toluene.[3]

Temperature: 25°C.

Workflow Protocol
Extraction: Mix Aqueous Feed and Organic Phase at an O:A ratio of 1:1.

Agitation: Vortex or mechanically shake for 10 minutes.

Separation: Centrifuge at 3000 rpm for 5 minutes to ensure clean phase separation.

Stripping (Recovery): Contact the loaded organic phase with 0.01 M HNO_3 or distilled

water (O:A 1:2). The low nitrate concentration reverses the equilibrium, releasing Uranium

back to the aqueous phase.

Data: Acid Dependency
The distribution ratio (

) of Uranium depends heavily on the initial nitric acid concentration.
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HNO₃ Conc.[3][4]
(M)

Distribution Ratio
(D)

Extraction
Efficiency (%)

Mechanism Note

0.1 M < 0.5 < 30%

Insufficient nitrate to

form anionic U-

complex.[3]

2.0 M 5.2 83%
Onset of

formation.[3]

4.0 M 25.4 96.2%
Optimal extraction

region.

8.0 M 18.1 94.7%
Competition from

extraction.[3]

Application Case 2: Gold(III) Recovery
Context: Gold is unique; it forms the extremely stable tetrachloroaurate anion (

) even in low acid. TOAN is an exceptionally strong extractant for Gold.[3]

Protocol Modifications
Feed: Gold in 0.1 M - 2 M HCl.

Extractant: 0.05 M TOAN in Chloroform or Toluene. (Lower concentration is sufficient due to

high affinity).

Stripping Agent: 0.5 M Thiourea in 0.1 M

.[3]

Step-by-Step:

Contact: Mix Gold solution (chloride media) with TOAN organic phase (1:1 ratio) for 5

minutes.
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Visual Check: The yellow color of the aqueous gold solution will disappear and transfer to the

organic phase.

Stripping: Contact the loaded organic with the Thiourea solution. Thiourea forms a cationic

complex

which is not held by the cation exchanger, effectively stripping the gold.

Process Flow Diagram (Graphviz)
The following diagram details the full cycle for a continuous extraction process using TOAN.
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Figure 2: Continuous solvent extraction cycle including extraction, stripping, and solvent

regeneration.[3]

Troubleshooting & Optimization (Expertise)
Third Phase Formation[1]

Symptom: A third, heavy organic layer forms between the aqueous and light organic phases.

This is caused by the limited solubility of the metal-amine complex in non-polar diluents (like

dodecane).

Solution: Add a Phase Modifier.

Add 5-10% v/v 1-Octanol or Isodecanol to the organic phase.[3] This increases the polarity

of the solvent, solubilizing the complex.
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Alternatively, switch to an aromatic diluent like Toluene or Xylene, which have higher

solubility for ion-pairs.[3]

Emulsification
Cause: Vigorous mixing in the presence of particulates or silica.

Solution:

Filter feed solutions (0.45 µm) before extraction.

Use a centrifuge for phase separation.[3][4][5]

Increase the ionic strength of the aqueous phase (add

).

Co-Extraction of Impurities
Issue: Iron(III) or Zinc(II) extracting alongside target metals.

Solution (Scrubbing): Before stripping, contact the loaded organic phase with a "Scrub

Solution" (e.g., 2 M

for Uranium). This washes out weakly held impurities while retaining the high-affinity target
metal.[3]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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